2-[(2-chlorobenzyl)thio]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C17H16ClNO3S/c18-14-4-2-1-3-12(14)10-23-11-17(20)19-13-5-6-15-16(9-13)22-8-7-21-15/h1-6,9H,7-8,10-11H2,(H,19,20)
• InChI Key: ITALQBGJJAIMNH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSCC3=CC=CC=C3Cl
• Molecular Formula: C17H16ClNO3S
• Molecular Weight: 349.8 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C17H16ClNO3S and its molecular weight is 349.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.0539422 g/mol and the complexity rating of the compound is 398. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivatives

The compound 2-[(2-chlorobenzyl)thio]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide belongs to a class of compounds known for their potential in creating derivatives with significant biological activities. For instance, research involving the synthesis of derivatives starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide and its reactions with various thiols, including 5-aryl-1,3,4-oxadiazole-2-thione and 1H-benzo[d]imidazole-2-thiols, demonstrates the versatility of such compounds in generating new molecules with possible antibacterial properties (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antimicrobial Potential

The synthesis and evaluation of antimicrobial properties are significant areas of research for acetamide derivatives. The creation of novel compounds, such as those derived from 2-chloro-N-(phenylsulfonyl)acetamide reacting with nitrogen-based nucleophiles, has shown promising antimicrobial activities, underscoring the potential of these derivatives in developing new antibacterial and antifungal agents (Fahim & Ismael, 2019).

Anticancer Research

The exploration of acetamide derivatives for anticancer applications is another critical area of research. The screening of novel 4-thiazolidinones with benzothiazole moiety for antitumor activities has revealed some compounds with potential anticancer activity against various cancer cell lines, highlighting the therapeutic possibilities of these derivatives in cancer treatment (Havrylyuk et al., 2010).